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Compound of Interest

Compound Name: Ethanol cyclohexane

Cat. No.: B8355214

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed guide for simulating the azeotropic distillation of an ethanol-

cyclohexane mixture using Aspen Plus V11 or later. This document outlines the theoretical

background, step-by-step simulation protocol, data presentation, and workflow visualization.

Introduction & Theoretical Background
Ethanol and cyclohexane form a minimum boiling azeotrope, which is a mixture that boils at a

constant temperature and has the same composition in both the liquid and vapor phases.[1]

This characteristic makes it impossible to separate them by conventional fractional distillation.

[1] The azeotropic composition of an ethanol-cyclohexane mixture is approximately 45.4 mole

% ethanol at atmospheric pressure.[2]

To overcome this azeotropic limitation, specialized distillation techniques are employed. One

common method is azeotropic distillation, where a third component, known as an entrainer, is

added to the mixture.[3][4] The entrainer forms a new, lower-boiling azeotrope with one or both

of the original components, which alters the relative volatilities and allows for separation.[4] In
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the case of separating a near-azeotropic ethanol-water mixture, cyclohexane is often used as

an entrainer. It forms a ternary heterogeneous azeotrope with ethanol and water, which, upon

condensation, separates into two liquid phases: an organic-rich phase and an aqueous-rich

phase.[5][6] This phase separation is key to the process's success.

This protocol will focus on the simulation of a distillation column to separate a binary mixture of

ethanol and cyclohexane as a foundational example of azeotropic distillation simulation in

Aspen Plus.

Simulation Protocol in Aspen Plus
This protocol provides a step-by-step guide to setting up a rigorous distillation simulation of an

ethanol-cyclohexane mixture using the RadFrac model in Aspen Plus.

Step 1: Component and Property Method Specification
New Simulation: Open Aspen Plus and create a new, blank simulation.

Component Definition:

Navigate to the "Properties" environment.

In the "Components" section, add "ETHANOL" and "CYCLOHEXANE" to the component

list.

Property Method Selection:

Go to the "Methods" section.

Select "NRTL" (Non-Random Two-Liquid) as the base method. The NRTL model is

suitable for handling the non-ideal vapor-liquid equilibrium (VLE) and liquid-liquid

equilibrium (LLE) characteristic of the ethanol-cyclohexane system.[3][7]

Aspen Plus contains built-in binary interaction parameters for the NRTL model for this pair

of components.

Step 2: Building the Flowsheet
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Switch to Simulation Environment: Click the "Simulation" button at the bottom left of the

screen.

Add Distillation Column:

From the "Model Palette," go to the "Columns" tab.

Select the RadFrac model and place it onto the main flowsheet. RadFrac is the rigorous

distillation model in Aspen Plus.[3][8]

Add Material Streams:

Add a feed stream and two product streams (distillate and bottoms) to the RadFrac block.

Step 3: Defining Feed Stream Conditions
Navigate to Feed Stream: Double-click on the feed stream to open its input form.

Input Feed Specifications: Enter the following conditions for the feed stream.

Parameter Value Unit

Temperature 25 °C

Pressure 1 atm

Molar Flow 100 kmol/hr

Composition (Mole Fraction)

Ethanol 0.5

Cyclohexane 0.5

Step 4: Configuring the RadFrac Column
Open RadFrac Setup: Double-click on the RadFrac block.

Configuration Tab:

Number of Stages: 20

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

http://ethesis.nitrkl.ac.in/7113/1/Steady_Raosaheb_2015.pdf
https://www.scribd.com/document/47599024/8-Aspen-Plus-Tutorial-6-Azeotropic-Extract-Dist
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8355214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Condenser: Total

Reboiler: Kettle

Valid Phases: Vapor-Liquid

Operating Specifications:

Reflux Ratio: 1.5 (Molar)

Distillate to Feed Ratio: 0.5 (Molar)

Streams Tab:

Feed Stream: Select the feed stream and specify the feed stage as 10.

Pressure Tab:

Condenser Pressure: 1 atm

Data Presentation
The following tables summarize the key inputs and expected results from the Aspen Plus

simulation.

Table 1: Feed Stream and Column Specifications
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Parameter Value Unit

Feed Stream

Temperature 25 °C

Pressure 1 atm

Molar Flow Rate 100 kmol/hr

Ethanol Mole Fraction 0.5

Cyclohexane Mole Fraction 0.5

RadFrac Column

Number of Stages 20

Condenser Type Total

Reboiler Type Kettle

Condenser Pressure 1 atm

Reflux Ratio 1.5

Distillate to Feed Ratio 0.5

Feed Stage 10

Table 2: Predicted Product Stream Results
Stream

Molar Flow

(kmol/hr)

Temperature

(°C)

Ethanol Mole

Fraction

Cyclohexane

Mole Fraction

Distillate 50.0 Calculated Calculated Calculated

Bottoms 50.0 Calculated Calculated Calculated

Note: The calculated values for temperature and composition in the product streams are the

primary outputs of the simulation. Due to the azeotrope, the distillate will have a composition

close to the azeotropic point, and the bottoms will be rich in the component fed in excess of the

azeotrope.
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Visualization
Aspen Plus Simulation Workflow
The following diagram illustrates the logical workflow for setting up the ethanol-cyclohexane

distillation simulation in Aspen Plus.
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Aspen Plus Simulation Workflow for Ethanol-Cyclohexane Distillation

Start Aspen Plus
& Create New Simulation

Define Components:
Ethanol & Cyclohexane

Select Property Method:
NRTL

Build Flowsheet:
Add RadFrac Column & Streams

Specify Feed Stream:
Composition, T, P, Flow

Configure RadFrac Column:
Stages, Condenser, Reboiler,
Operating Specs, Pressure

Run Simulation

Analyze Results:
Product Compositions & Flows

Click to download full resolution via product page

Aspen Plus Simulation Workflow
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Logical Relationship in Azeotropic Distillation
This diagram shows the logical relationship between the components in the ethanol-

cyclohexane azeotropic system.

Ethanol-Cyclohexane Azeotropic Relationship

Binary Mixture

Distillation Behavior

Ethanol

Minimum Boiling
Azeotrope

Forms

Cyclohexane

Forms

Separation

Prevents Separation by
Conventional Distillation

Click to download full resolution via product page

Ethanol-Cyclohexane Azeotropic System

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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